Cas no 522654-03-1 (Benzonitrile, 4-(cyclopentylhydroxymethyl)-)

• Product Name: Benzonitrile, 4-(cyclopentylhydroxymethyl)-
• CAS No: 522654-03-1
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 1576948
• Update Time: 2024-08-24

Benzonitrile, 4-(cyclopentylhydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(cyclopentylhydroxymethyl)-
• 4-(Cyclopentylhydroxymethyl)benzonitrile

• Inchi： 1S/C13H15NO/c14-9-10-5-7-12(8-6-10)13(15)11-3-1-2-4-11/h5-8,11,13,15H,1-4H2
• InChI Key： JDVOYQQYPJCWPA-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C(C2CCCC2)O)C=C1

Computed Properties

• Exact Mass: 201.11545

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 365.5±25.0 °C(Predicted)
• PSA: 44.02
• pka: 14.08±0.20(Predicted)